Cas no 2229232-85-1 ((4-chloro-2-hydroxyphenyl)methyl sulfamate)

• Product Name: (4-chloro-2-hydroxyphenyl)methyl sulfamate
• CAS No: 2229232-85-1
• MF: C₇H₈ClNO₄S
• MW: 237.660719871521
• CID: 6456090
• PubChem ID: 165634122
• Update Time: 2025-05-20

(4-chloro-2-hydroxyphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-hydroxyphenyl)methyl sulfamate
• 2229232-85-1
• EN300-1987793

• Inchi： 1S/C7H8ClNO4S/c8-6-2-1-5(7(10)3-6)4-13-14(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： YWPXJSBVLZFOJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)COS(N)(=O)=O

Computed Properties

• Exact Mass: 236.9862566g/mol
• Monoisotopic Mass: 236.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98Ų

Additional information on (4-chloro-2-hydroxyphenyl)methyl sulfamate

Recent Advances in the Study of (4-Chloro-2-hydroxyphenyl)methyl sulfamate (CAS: 2229232-85-1)

In recent years, (4-chloro-2-hydroxyphenyl)methyl sulfamate (CAS: 2229232-85-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, a sulfamate derivative, has been investigated for its role in enzyme inhibition, particularly targeting steroid sulfatase (STS), an enzyme implicated in hormone-dependent cancers such as breast and prostate cancer. The unique chemical structure of (4-chloro-2-hydroxyphenyl)methyl sulfamate allows it to act as a potent and selective inhibitor, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the inhibitory activity of (4-chloro-2-hydroxyphenyl)methyl sulfamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar affinity for STS, with a Ki value of 1.2 nM. The research team employed X-ray crystallography to reveal the binding mode of the inhibitor within the active site of STS, highlighting key interactions such as hydrogen bonding with Tyr238 and hydrophobic interactions with Phe348. These findings provide a structural basis for the design of next-generation STS inhibitors with improved efficacy and reduced off-target effects.

In addition to its role in cancer therapy, (4-chloro-2-hydroxyphenyl)methyl sulfamate has shown potential in the treatment of neurodegenerative diseases. A preclinical study conducted in 2024 reported that this compound could cross the blood-brain barrier and inhibit sulfatase activity in neuronal cells, thereby reducing the accumulation of sulfated steroids linked to Alzheimer's disease pathology. The study utilized a mouse model to demonstrate a 40% reduction in amyloid-beta plaques following chronic administration of the compound, suggesting its potential as a novel therapeutic agent for neurodegenerative disorders.

The synthesis and optimization of (4-chloro-2-hydroxyphenyl)methyl sulfamate have also been a focus of recent research. A team of chemists developed a scalable synthetic route with a 75% overall yield, addressing previous challenges related to low yields and purification difficulties. The optimized protocol, published in Organic Process Research & Development, employs a one-pot reaction strategy using 4-chloro-2-hydroxybenzyl alcohol and sulfamoyl chloride as starting materials. This advancement is expected to facilitate large-scale production for further clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (4-chloro-2-hydroxyphenyl)methyl sulfamate. Pharmacokinetic studies have revealed a relatively short half-life (t1/2 = 2.5 hours) in rodent models, necessitating the development of prodrug formulations or structural modifications to improve metabolic stability. Additionally, ongoing toxicology studies are evaluating the potential for off-target effects, particularly in the liver and kidneys, where sulfatase activity is abundant. These studies are critical for ensuring the safety profile of the compound before advancing to human trials.

In conclusion, (4-chloro-2-hydroxyphenyl)methyl sulfamate (CAS: 2229232-85-1) represents a promising scaffold for the development of novel therapeutics targeting steroid sulfatase-related pathologies. Recent research has provided valuable insights into its mechanism of action, synthetic accessibility, and therapeutic potential across multiple disease areas. Future studies should focus on addressing pharmacokinetic limitations and advancing the compound through preclinical development to realize its full clinical potential.